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Compound of Interest
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Cat. No.: B2606361

An In-depth Technical Guide on the Physicochemical Properties of Anhydrous Manganese(ll)
Oxalate

Introduction

Anhydrous Manganese(ll) oxalate (MnC20a4) is an inorganic compound of significant interest in
materials science and chemistry. It serves as a crucial precursor for the synthesis of various
manganese oxides (e.g., MnO, Mn203, Mn30a4), which have widespread applications in
catalysis, energy storage devices like lithium-ion batteries, and as magnetic materials. The
controlled thermal decomposition of anhydrous MnC204 allows for the production of
manganese oxide nanoparticles with specific morphologies and properties. This document
provides a comprehensive overview of the core physicochemical properties of anhydrous
Manganese(ll) oxalate, detailed experimental protocols for its characterization, and visual
representations of key processes for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

The fundamental properties of anhydrous Manganese(ll) oxalate are summarized in the tables
below. This data is critical for its handling, processing, and application in further research and
development.

General Properties
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Property Value Reference
Chemical Formula C2MnOa [1112]
Molar Mass 142.96 g/mol [2][3]

Light pink crystalline
Appearance . [1]
solid/powder

Density 2.43 g/cm? (at 21.7°C) [1112]

o 0.03087 g/100 g (at 25°C);
Solubility in Water ) [2][4]
very slightly soluble.

Solubility in Other Solvents Soluble in dilute acids. [4]
Standard Molar Enthalpy of -1087.3 kJ/mol (for the solid 2]
Formation (AfHO29s) state)

Crystal Structure

Anhydrous Manganese(ll) oxalate is typically formed by the dehydration of its hydrated
precursors, such as the dihydrate (MnC204-2H20) or trihydrate (MnC204-3H20). Upon removal
of the water molecules, the material adopts an orthorhombic crystal structure.[5] The dihydrate
precursor commonly crystallizes in the orthorhombic system with the space group P212121.[1]

Value (for Dihydrate

Property Reference
Precursor)

Crystal System Orthorhombic [1]

Space Group P212121 [1]

) a=0.6262 nm, b =1.3585 nm,

Lattice Parameters [1]
¢ =0.6091 nm

Formula Units (Z) 4 [1]

Note: Data for the direct crystal structure of the anhydrous form is less commonly reported than
for its stable hydrated precursors. The structure of the anhydrous material is derived from these
precursors.[5]
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Thermal Properties

The thermal decomposition of anhydrous MnCz0a is a critical property, particularly for its use

as a precursor. The decomposition pathway is highly dependent on the surrounding

atmosphere.
Property Value | Observation Atmosphere Reference
Decomposition Onset ~220-296°C Air / N2 [6][7]
Decomposition MnC20a4(s) —» MnO(s)
_ Inert (Vacuum / N2) [1][8]
Reaction + CO(g) + CO2(9g)
Decomposition o )
Mn203, Mn3Oa4 Oxidative (Air / O2) [819]
Products
Enthalpy of
Dehydration (of AH = 86 kJ/mol - [9]
Dihydrate)
) 151°C (related to
DSC Endothermic N _
decomposition Nitrogen [10]

Peak

processes)

Magnetic and Spectroscopic Properties

The magnetic properties of manganese compounds are of significant interest. The oxalate

ligand can mediate magnetic exchange interactions between metal centers.[11]

Property

Value | Observation Reference

Paramagnetic, with

Magnetic Behavior ] o ) [11]
antiferromagnetic interactions.
Characteristic vibrations of the

Infrared (IR) Spectroscopy oxalate ligand (C=0 and C-O
stretching) are observable.
Can be used for

Raman Spectroscopy [12]

characterization.
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Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and analysis of anhydrous

Manganese(ll) oxalate.

Synthesis

Anhydrous MnC20u is typically prepared via a two-step process: precipitation of a hydrated

precursor followed by thermal dehydration.

Step 1: Synthesis of Manganese(ll) Oxalate Dihydrate (MnC204-2H20) Precursor This protocol

is based on a standard aqueous precipitation reaction.[1]

Reagents: Prepare aqueous solutions of a soluble manganese(ll) salt (e.g., Manganese(ll)
chloride, MnCl2) and an oxalate source (e.g., sodium oxalate, Na2C20a4, or oxalic acid,
H2C20a4).

Precipitation: Slowly add the sodium oxalate solution to the stirred manganese chloride
solution at room temperature. A pale pink precipitate of Manganese(ll) oxalate dihydrate will
form immediately.[1]

o MnClz(aq) + Na2C20a4(aq) + 2H20(I) - MnC204-2H20(s) + 2NaCl(aq)[1]

Aging: Continue stirring the mixture for a set period (e.g., 1-2 hours) to ensure complete
reaction and particle size homogeneity.

Isolation: Collect the precipitate by filtration (e.g., using a Buchner funnel).

Washing: Wash the collected solid several times with deionized water to remove soluble
byproducts (like NaCl), followed by a final wash with ethanol or acetone to facilitate drying.[6]

Drying: Dry the product in air at ambient temperature or in a low-temperature oven (< 80°C)
to yield the stable dihydrate precursor.[13]

Step 2: Dehydration to Anhydrous Manganese(ll) Oxalate This protocol uses thermal analysis

data to define the dehydration conditions.[7][10]
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e Setup: Place a known quantity of the synthesized MnC204-2H20 powder in a crucible
suitable for heating.

e Heating: Heat the sample in a furnace or thermogravimetric analyzer under a controlled
atmosphere (e.g., flowing nitrogen).

o Temperature Program: Based on TGA data, the dehydration of the dihydrate typically occurs
between 140°C and 200°C.[7] Heat the sample to a temperature within this range (e.g.,
180°C) and hold until a constant weight is achieved, indicating the complete removal of
water of crystallization.

e Cooling: Cool the sample back to room temperature under an inert atmosphere to prevent
rehydration or oxidation. The resulting powder is anhydrous MnC20a.

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

This protocol is used to study the thermal stability and decomposition kinetics.[6][10]
e Instrument: A simultaneous TGA/DSC analyzer.

o Sample Preparation: Accurately weigh 5-10 mg of the anhydrous MnC204 powder into an
alumina or platinum crucible.

o Atmosphere: Purge the furnace with a high-purity inert gas (e.g., Nitrogen) or an oxidative
gas (e.g., Air) at a constant flow rate (e.g., 100-150 mL/min).[6]

e Heating Program: Heat the sample from room temperature to a final temperature (e.g., 600-
900°C) at a constant heating rate, typically 10°C/min.[6][10]

o Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature) to identify
dehydration and decomposition steps. Analyze the DSC curve (heat flow vs. temperature) to
determine if these events are endothermic or exothermic.

X-ray Diffraction (XRD)

This protocol is used to confirm the crystal structure and phase purity of the material.[6]
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 Instrument: A powder X-ray diffractometer.

o Sample Preparation: Finely grind the anhydrous MnC204 powder and mount it onto a sample
holder.

 Radiation Source: Use a standard X-ray source, typically Cu Ka radiation (A = 1.54056 A).[6]

e Scan Parameters: Collect the diffraction pattern over a 26 range of 5° to 80° with a step size
of 0.02°.[6]

o Data Analysis: Compare the resulting diffractogram with standard patterns from databases
(e.g., JCPDS) to identify the crystalline phases present.[6]

Magnetic Susceptibility Measurement
This protocol is used to determine the magnetic properties of the compound.[6]

e Instrument: A Superconducting Quantum Interference Device (SQUID) magnetometer.[6]

o Sample Preparation: Place a precisely weighed amount of the anhydrous MnC204 powder
into a gelatin capsule or other suitable sample holder.

o Measurement Conditions:

o Applied Field: Apply a constant direct current (DC) magnetic field, for example, 2000 Oe.
[6]

o Temperature Range: Measure the magnetic susceptibility as a function of temperature,
typically from a low temperature (e.g., 1.8 K) to room temperature (300 K).[6]

o Data Analysis: Plot the magnetic susceptibility (x) versus temperature (T). Analyze the data
using the Curie-Weiss law to determine the nature of the magnetic interactions
(ferromagnetic, antiferromagnetic, or paramagnetic).

Visualizations
Experimental Workflow
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The following diagram illustrates the typical workflow for the synthesis and characterization of

anhydrous Manganese(ll) oxalate.

Synthesis

Agqueous Solutions
(MnClz2, NazC20a4)

:

Precipitation & Aging

:

Filtration & Washing

:

Drying (<80°C)

Hydrated Precursor
(MnC204-2H20)

Dehydration

Thermal Treatment
(140-200°C, Inert Atm.)

Anhydrous Product

(MnC20a4)

XRD

:

Charac*arization

TGA/DSC SQUID Magnetometry

Y
FTIR / Raman
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Workflow for Synthesis and Characterization of Anhydrous MnC20a.

Thermal Decomposition Pathways

The decomposition of anhydrous MnC20a4 is highly dependent on the atmosphere, leading to
different manganese oxide products.

Anhydrous MnC20a4(s)

Heat Heat
(>220 (>220°C)
/Inert Atmosphere %; Nz) OX|dat|ve tmosphere (e.g., A|r)
Manganese(ll) Oxide Manganese(lll) Oxide
(MnO) (Mn203)
CO + CO Manganese(ll,IIl) Oxide
2 (Mn304)
. J
CO + CO2
. J

Click to download full resolution via product page

Thermal Decomposition Pathways of Anhydrous MnC20a.

Safety and Handling

Manganese(ll) oxalate is classified as harmful. Users should consult the full Safety Data Sheet
(SDS) before handling.

e Hazards: Harmful if swallowed or in contact with skin (H302 + H312).[14][15]
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[16][17]

e Handling: Use in a well-ventilated area. Avoid dust formation. Do not eat, drink, or smoke
when using this product. Wash hands thoroughly after handling.[17]

» Storage: Keep the container tightly closed in a dry and well-ventilated place.[16][17]

o Decomposition Hazards: Thermal decomposition produces toxic gases (Carbon Monoxide)
and manganese oxides.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Manganese oxalate - Wikipedia [en.wikipedia.org]

. manganese(ll) oxalate [chemister.ru]

. Manganese oxalate | C2MnO4 | CID 69499 - PubChem [pubchem.ncbi.nlm.nih.gov]
. MANGANESE OXALATE | 640-67-5 [chemicalbook.com]

. researchgate.net [researchgate.net]

. rsc.org [rsc.org]

. researchgate.net [researchgate.net]

°
[00] ~ » ol EEN w N =

. Thermal decomposition of Manganese(ll) oxalate in vacuum and in oxygen - Journal of the
Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC
Publishing) [pubs.rsc.org]

e 9. researchgate.net [researchgate.net]

e 10. jetir.org [jetir.org]

e 11.jas.ac.in [ias.ac.in]

e 12. spectrabase.com [spectrabase.com]

e 13. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA14685&PLANT=d__ALF
https://aksci.com/sds/6902AF_SDS.pdf
https://aksci.com/sds/6902AF_SDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA14685&PLANT=d__ALF
https://aksci.com/sds/6902AF_SDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA14685&PLANT=d__ALF
https://www.benchchem.com/product/b2606361?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Manganese_oxalate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=2459
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-oxalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2721297.htm
https://www.researchgate.net/figure/Structural-information-of-the-prepared-samples-a-XRD-for-the-hydrated-manganese-oxalate_fig1_351403538
https://www.rsc.org/suppdata/d0/dt/d0dt03765f/d0dt03765f1.pdf
https://www.researchgate.net/figure/Thermogravimetric-TG-analyses-for-the-decomposition-of-manganese-oxalate-precursor-A_fig1_260253461
https://pubs.rsc.org/en/content/articlelanding/1974/f1/f19747001316
https://pubs.rsc.org/en/content/articlelanding/1974/f1/f19747001316
https://pubs.rsc.org/en/content/articlelanding/1974/f1/f19747001316
https://www.researchgate.net/publication/245208328_Mechanism_of_decomposition_of_manganeseII_oxalate_dihydrate_and_manganeseII_oxalate_trihydrate
https://www.jetir.org/papers/JETIR2403048.pdf
https://www.ias.ac.in/article/fulltext/boms/023/01/0011-0016
https://spectrabase.com/compound/KylG0bTGVep
https://www.researchgate.net/publication/244652895_Synthesis_of_Micro-_and_Nanosized_Manganese_Oxides_from_Hydrated_Manganese_Oxalates_and_Products_of_Their_Chemical_Modification_with_Ethylene_Glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2606361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. fishersci.dk [fishersci.dk]

e 15. fishersci.com [fishersci.com]

e 16. assets.thermofisher.cn [assets.thermofisher.cn]
e 17. aksci.com [aksci.com]

¢ To cite this document: BenchChem. [Physicochemical properties of anhydrous
Manganese(ll) oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2606361#physicochemical-properties-of-anhydrous-
manganese-ii-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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